Cas no 4304-23-8 (2,3,4-trimethoxybenzamide)

• Product Name: 2,3,4-trimethoxybenzamide
• CAS No: 4304-23-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1517603
• PubChem ID: 249160
• Update Time: 2025-09-25

2,3,4-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trimethoxybenzamide
• 2,3,4-Trimethoxy-benzoesaeure-amid
• NCIOpen2_002956
• NSC67181
• SureCN660605
• AC1L6NV2
• 2,3,4-trimethoxy-benzoic acid amide
• CTK1D7023
• AC1Q5D63
• 2.3.4-Trimethoxy-benzamid
• Ambcb9022228
• 2,3,4-Trimethoxy-benzamid
• 2,3,4-Trimethoxy-benzoesaeure-amid; NCIOpen2_002956; NSC67181; SureCN660605; AC1L6NV2; 2,3,4-trimethoxy-benzoic acid amide; CTK1D7023; AC1Q5D63; 2.3.4-Trimethoxy-benzamid; Ambcb9022228; 2,3,4-Trimethoxy-benzamid;
• NSC-67181
• SCHEMBL660605
• DTXSID90290170
• AKOS006034604
• MFCD09870479
• trimethoxybenzamide
• 4304-23-8
• CCG-344696

• Inchi： 1S/C10H13NO4/c1-13-7-5-4-6(10(11)12)8(14-2)9(7)15-3/h4-5H,1-3H3,(H2,11,12)
• InChI Key： BTJMOXDWIPVCRO-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(N)=O)=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 70.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides